Cas no 1361766-46-2 (2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361766-46-2
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926819
• Update Time: 2025-10-31

2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-10-3-1-2-8(12(10)15)9-5-4-7(6-11(18)19)17-13(9)16/h1-5H,6H2,(H,18,19)
• InChI Key： VFKSWXZPLXQBHI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC(=O)O)=N1)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid

Comprehensive Overview of 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361766-46-2)

2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid (CAS No. 1361766-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-acetic acid backbone and dichlorophenyl substitution, exhibits versatile chemical properties. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting inflammatory pathways and enzyme inhibition. The presence of chloro and dichlorophenyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid has surged due to their role in designing novel therapeutics. A growing trend in AI-driven drug discovery has highlighted the importance of such compounds in virtual screening and molecular docking studies. Scientists are leveraging computational tools to predict the binding affinity of this molecule with biological targets, addressing questions like "How does 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid interact with COX-2?" or "What are its pharmacokinetic properties?" These inquiries reflect the compound's relevance in modern precision medicine.

The synthesis of CAS No. 1361766-46-2 typically involves multi-step reactions, including halogenation and cross-coupling techniques. Its structural analogs are often compared in studies focusing on structure-activity relationships (SAR), a hot topic in medicinal chemistry. Environmental scientists also examine its degradation pathways, aligning with the global emphasis on green chemistry and sustainable synthesis. Users frequently search for "biodegradability of pyridine derivatives" or "eco-friendly synthesis of 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid," underscoring the intersection of chemistry and environmental stewardship.

From an industrial perspective, 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid is a key intermediate in producing high-value crop protection agents. Its efficacy in modulating plant defense mechanisms has been explored in agrochemical innovation, resonating with searches like "pyridine-based pesticides" and "mode of action of chlorophenyl compounds." Regulatory compliance and safety profiles are critical discussion points, as evidenced by queries such as "Is CAS 1361766-46-2 approved for agricultural use?"

In conclusion, 2-Chloro-3-(2,3-dichlorophenyl)pyridine-6-acetic acid represents a multifaceted compound with broad scientific and industrial implications. Its integration into cutting-edge research and alignment with trending topics like AI-aided discovery and sustainability ensure its continued relevance. As studies progress, this compound may unlock new possibilities in therapeutic development and material science, answering the evolving needs of researchers and practitioners worldwide.